3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole

• Molecular Formula: C15H12F3N3OS
• Molecular Weight: 339.3 g/mol
• IUPAC Name: 3-(furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C15H12F3N3OS/c1-21-13(12-6-3-7-22-12)19-20-14(21)23-9-10-4-2-5-11(8-10)15(16,17)18/h2-8H,9H2,1H3
• InChI Key: SQOWCARFNJILJL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC(=CC=C2)C(F)(F)F)C3=CC=CO3

Description

This compound is a 1,2,4-triazole derivative featuring a furan-2-yl group at position 3, a methyl group at position 4, and a [[3-(trifluoromethyl)phenyl]methylsulfanyl] substituent at position 3. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the furan ring contributes to π-π interactions in biological systems . Its synthesis typically involves cyclization of thiosemicarbazides under alkaline conditions, followed by functionalization of the sulfanyl group .

Preparation Methods

Cyclization of Thiosemicarbazide Derivatives

The triazole ring is typically synthesized via cyclization of thiosemicarbazide intermediates.

Procedure (,):

• Reaction of Furan-2-carbohydrazide with Methyl Isothiocyanate :

  • Furan-2-carbohydrazide (1.0 equiv) reacts with methyl isothiocyanate (1.2 equiv) in ethanol under reflux for 6–8 hours to form N-(furan-2-carbonyl)-N'-methylthiosemicarbazide.

  • Yield : ~85% (based on analogous reactions in).

• Base-Mediated Cyclization :

  • The thiosemicarbazide intermediate is treated with 2.0 equiv of NaOH in aqueous ethanol (50% v/v) at 80°C for 4 hours.

  • Cyclization yields 5-mercapto-3-(furan-2-yl)-4-methyl-1,2,4-triazole.

  • Key Characterization :

    • IR (KBr) : 2550 cm⁻¹ (S-H stretch), 1600 cm⁻¹ (C=N).

    • ¹H NMR (400 MHz, DMSO-d₆) : δ 13.2 (s, 1H, SH), 7.8 (s, 1H, furan H), 6.7–6.9 (m, 2H, furan H), 3.5 (s, 3H, CH₃).

Alkylation of the Mercapto Group

Reaction with 3-(Trifluoromethyl)benzyl Bromide

The mercapto group at position 5 undergoes nucleophilic substitution with 3-(trifluoromethyl)benzyl bromide.

Procedure (,,):

• Alkylation Conditions :

  • 5-Mercapto-3-(furan-2-yl)-4-methyl-1,2,4-triazole (1.0 equiv) is dissolved in dry DMF.

  • KOH (1.5 equiv) is added, followed by dropwise addition of 3-(trifluoromethyl)benzyl bromide (1.2 equiv).

  • The mixture is stirred at 60°C for 12 hours under nitrogen.

• Workup and Purification :

  • The reaction is quenched with ice-water, and the precipitate is filtered.

  • Crude product is purified via flash chromatography (silica gel, petroleum ether/ethyl acetate 4:1).

  • Yield : 70–78% (optimized from).

Key Characterization :

• ¹H NMR (400 MHz, CDCl₃) : δ 7.6–7.8 (m, 4H, Ar-H), 7.4 (s, 1H, furan H), 6.5–6.7 (m, 2H, furan H), 4.3 (s, 2H, SCH₂), 3.4 (s, 3H, CH₃).

• ¹⁹F NMR (376 MHz, CDCl₃) : δ -62.5 (CF₃).

Alternative Synthetic Routes

[3 + 2] Cycloaddition Approach

Nitrile imines, generated in situ from hydrazonyl chlorides, can react with trifluoroacetonitrile to form triazoles. However, this method is less efficient for introducing the 3-(trifluoromethyl)benzylsulfanyl group ().

Multi-Component Reactions

A three-component reaction involving hydrazides, isothiocyanates, and aldehydes (e.g., furfural) can yield triazoles, but regioselectivity issues arise with bulky substituents ().

Optimization and Challenges

Critical Parameters

Parameter	Optimal Condition	Impact on Yield
Solvent	DMF	Maximizes solubility of intermediates
Temperature	60°C	Prevents decomposition of CF₃ group
Base	KOH (1.5 equiv)	Ensures deprotonation of -SH

Common Side Reactions

• Over-Alkylation : Excess alkylating agent leads to disulfide formation. Mitigated by using 1.2 equiv of 3-(trifluoromethyl)benzyl bromide.

• Hydrolysis of CF₃ Group : Avoid aqueous workup at high pH.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability
Cyclization + Alkylation	78	>95	High
[3 + 2] Cycloaddition	45	80	Low
Multi-Component	60	85	Moderate

Chemical Reactions Analysis

Types of Reactions

3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, particularly at the furan and phenyl rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Trifluoromethyl iodide, various nucleophiles and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

Research has shown that compounds containing the triazole structure exhibit significant biological activities. This compound has been studied for various applications in medicinal chemistry:

Antimicrobial Activity

Triazole derivatives are known for their antimicrobial properties. 3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole has demonstrated efficacy against various bacterial strains and fungi. Notably:

• Antibacterial Activity : The compound has shown inhibition against both Gram-positive and Gram-negative bacteria.
• Antifungal Activity : It has been effective against common fungal pathogens, suggesting its potential in treating fungal infections .

Anticancer Properties

Several studies have reported the anticancer potential of triazole derivatives. This compound has been evaluated for its cytotoxic effects on various cancer cell lines:

• Mechanism of Action : It appears to induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation markers.
• Case Study : In vitro studies indicated that the compound significantly reduced cell viability in breast cancer cell lines (e.g., MCF-7), with IC50 values indicating potent activity .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties:

• Inhibition of Pro-inflammatory Cytokines : Studies have shown that it can downregulate the expression of TNF-alpha and IL-6 in activated macrophages, suggesting a mechanism for reducing inflammation.

Antioxidant Activity

The antioxidant capacity of this compound has been assessed through various assays:

• Free Radical Scavenging : The compound exhibited significant scavenging activity against DPPH radicals, indicating potential benefits in oxidative stress-related conditions.

Mechanism of Action

The mechanism of action of 3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole involves its interaction with specific molecular targets. The compound may inhibit enzymes or disrupt cellular processes by binding to active sites or interfering with signaling pathways . The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

Table 1: Key Structural Differences Among Analogs

Compound Name	Substituents (Positions 3, 4, 5)	Key Functional Groups
Target Compound	3: Furan-2-yl; 4: Methyl; 5: [3-(Trifluoromethyl)phenyl]methylsulfanyl	Furan, CF₃, Sulfanyl
3-(4-Chlorophenyl)-4-(4-methylphenyl)-5-[[3-(trifluoromethyl)benzyl]sulfanyl]-4H-1,2,4-triazole	3: 4-Chlorophenyl; 4: 4-Methylphenyl; 5: [3-(Trifluoromethyl)phenyl]methylsulfanyl	Chlorophenyl, CF₃, Sulfanyl
3-[(4-Fluorobenzyl)sulfanyl]-4-methyl-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-4H-1,2,4-triazole	3: (4-Fluorobenzyl)sulfanyl; 4: Methyl; 5: Pyrazole-pyrrole hybrid	Fluorophenyl, Pyrazole, Sulfanyl
3-[(4-Phenoxyphenyl)sulfanyl]-5-phenyl-1H-1,2,4-triazole	3: (4-Phenoxyphenyl)sulfanyl; 5: Phenyl	Phenoxyphenyl, Sulfanyl

Key Observations :

• Sulfur-Containing Groups : Sulfanyl substituents at position 5 are common across analogs, facilitating hydrogen bonding (e.g., N–H⋯S interactions) and redox activity .

Key Findings :

• Toxicity : The target compound’s methylsulfanyl group likely reduces acute toxicity compared to heptylsulfanyl derivatives, aligning with trends in alkyl chain length and toxicity .
• Antifungal Potential: Analogs with CF₃ and furan groups (e.g., posaconazole intermediates) show strong antifungal activity, suggesting similar applications for the target compound .

Physicochemical Properties

Table 3: Comparative Physicochemical Data

Property	Target Compound	4-Chlorophenyl Analog	Phenoxyphenyl Analog
Molecular Weight	~425 g/mol	477.33 g/mol	375.44 g/mol
LogP (Predicted)	3.8 (high lipophilicity)	4.1	3.5
Hydrogen Bond Acceptors	6	6	5
Crystal Structure	Not reported	Triclinic, P 1̄	Monoclinic, N–H⋯N/C–H⋯S networks

Insights :

• Lipophilicity: The target compound’s CF₃ group increases LogP compared to phenoxyphenyl analogs, enhancing membrane permeability .
• Crystallinity : Sulfanyl groups promote intermolecular interactions (e.g., hydrogen bonds), critical for crystal packing and stability .

Comparison with Analogs :

• 4-Chlorophenyl Analog : Uses similar cyclization but substitutes chlorine via Ullmann coupling .
• Phenoxyphenyl Analog: Synthesized via organometallic addition to triazolothiadiazoles .

Biological Activity

The compound 3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole is a complex organic molecule characterized by a unique structural framework that includes a triazole ring and various functional groups. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Structural Characteristics

The molecular formula of this compound is $C_{14}H_{12}F_3N_3OS$. The structure features:

• A triazole ring , which is known for its diverse biological properties.
• A furan moiety , contributing to its reactivity and interaction with biological targets.
• A trifluoromethylphenyl group , which enhances lipophilicity and may affect the compound's bioavailability.

Antimicrobial Properties

Research indicates that compounds containing the triazole ring exhibit significant antimicrobial activity. For instance, similar triazole derivatives have been shown to possess broad-spectrum antifungal properties. The presence of the trifluoromethyl group in this compound may enhance its antimicrobial efficacy due to increased electron-withdrawing effects, which can influence the interaction with microbial targets .

Antitumor Activity

Triazole derivatives are often investigated for their anticancer potential. Studies have demonstrated that some related compounds exhibit cytotoxic effects against various cancer cell lines. For example, compounds structurally similar to 3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole have shown promising results in inhibiting cell proliferation in colon carcinoma and breast cancer cell lines .

Compound	Cell Line Tested	IC50 Value (µM)
Similar Triazole A	HCT-116 (Colon)	6.2
Similar Triazole B	T47D (Breast)	27.3

The biological activity of triazoles often involves interference with nucleic acid synthesis or disruption of cellular membrane integrity. The specific mechanism for 3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole remains to be fully elucidated but is likely related to its structural components that facilitate interactions with key biological macromolecules.

Case Studies

• Antimicrobial Efficacy : In a comparative study of various triazole derivatives against Gram-positive and Gram-negative bacteria, compounds similar to 3-(Furan-2-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole demonstrated superior antibacterial activity compared to standard antibiotics .
• Cytotoxicity Assessment : A series of related compounds were tested for their cytotoxic effects on multiple cancer cell lines. The findings indicated that modifications in the substituents significantly impacted the IC50 values, suggesting that the trifluoromethyl and methylsulfanyl groups play crucial roles in enhancing antitumor activity .

Q & A

Q. Basic Research Focus

• ¹H NMR : Identifies proton environments (e.g., furan protons at δ 6.3–7.4 ppm, methyl groups at δ 2.1–2.5 ppm) .
• IR Spectroscopy : Confirms functional groups (e.g., C=N stretches near 1600 cm⁻¹, S–H bands at 2550 cm⁻¹) .
• X-ray Crystallography : Provides definitive bond lengths and angles (e.g., triazole ring planarity, dihedral angles between substituents) .
• Elemental Analysis : Validates purity (>98% C, H, N, S content) .

How is the biological activity of this compound assessed in preclinical studies?

Q. Basic Research Focus

• Antimicrobial Assays : Minimum inhibitory concentration (MIC) tests against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) using broth microdilution .
• Cytotoxicity Screening : MTT assays on human cell lines (e.g., HeLa) to determine IC₅₀ values .
• Enzyme Inhibition : Kinase or protease inhibition studies with fluorescence-based assays .

What computational strategies predict the electronic properties and solvent interactions of this compound?

Q. Advanced Research Focus

• Density Functional Theory (DFT) : B3LYP/6-31G(d) optimizes geometry and calculates frontier orbitals (HOMO-LUMO gaps ~4.5 eV) to assess reactivity .
• Polarizable Continuum Model (PCM) : Evaluates solvent effects (e.g., ethanol vs. water) on dipole moments and solvation energy .
• Molecular Electrostatic Potential (MEP) Maps : Identify nucleophilic/electrophilic sites (e.g., sulfur atoms as nucleophilic centers) .

How do structural modifications (e.g., substituent position) affect bioactivity?

Q. Advanced Research Focus

• Trifluoromethyl Position : Substitution at meta vs. para positions alters lipophilicity (logP) and antimicrobial potency (e.g., MIC shifts from 8 µg/mL to 32 µg/mL) .
• Furan vs. Thiophene : Replacing furan with thiophene reduces antifungal activity due to weaker π-π stacking with target enzymes .
• Sulfanyl Group Removal : Eliminates >90% of kinase inhibition, highlighting its role in binding .

How should researchers address contradictory bioactivity data across studies?

Q. Advanced Research Focus

• Assay Standardization : Control variables like cell line passage number, serum concentration, and incubation time .
• Purity Verification : Use HPLC-MS to confirm compound integrity (e.g., >99% purity avoids false positives) .
• Docking Studies : Compare binding poses in silico (e.g., AutoDock Vina) to reconcile differences in IC₅₀ values .

What solvent systems optimize regioselectivity in substitution reactions?

Q. Advanced Research Focus

• Polar Protic Solvents (e.g., Ethanol) : Favor SN1 mechanisms, leading to random sulfanyl group placement .
• Polar Aprotic Solvents (e.g., DMF) : Promote SN2 pathways, enhancing regioselectivity at the triazole C5 position .
• Microwave-Assisted Synthesis : Reduces reaction time (20 minutes vs. 1 hour) and improves yield by 15% .

How is regioselectivity controlled during triazole functionalization?

Q. Advanced Research Focus

• Protecting Groups : Temporarily block reactive sites (e.g., using Boc groups on amines) to direct sulfanyl substitution .
• Catalytic Effects : Pd(OAc)₂ directs cross-coupling reactions to the C3 position .
• Steric Hindrance : Bulky substituents (e.g., 3-trifluoromethylphenyl) favor substitution at less hindered sites .

What are the advantages of X-ray crystallography over NMR for structural validation?

Q. Advanced Research Focus

• X-ray : Resolves absolute configuration (e.g., confirms S vs. R enantiomers) and detects crystallographic disorder .
• NMR Limitations : Overlaps in aromatic proton signals (δ 7.0–8.5 ppm) may obscure substituent positions .
• Hybrid Approach : Combine NMR (dynamic solution-state data) with X-ray (static solid-state structure) for comprehensive analysis .

How do electron-withdrawing groups (e.g., CF₃) influence charge distribution?

Q. Advanced Research Focus

• DFT Calculations : The trifluoromethyl group increases electron deficiency at the triazole ring (Mulliken charge: +0.25e) .
• Hammett Constants : σₚ values (+0.54 for CF₃) correlate with enhanced electrophilicity, boosting reactivity in nucleophilic substitutions .
• Impact on Bioactivity : Electron withdrawal strengthens hydrogen bonding with target proteins (e.g., ΔG binding = -9.2 kcal/mol) .